5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((1-(3-bromophenyl)cyclopentyl)carbonyl)amino)-3-methyl-8-oxo-, monosodium salt, (6R-trans)-
5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((1-(3-bromophenyl)cyclopentyl)carbonyl)amino)-3-methyl-8-oxo-, monosodium salt, (6R-trans)-
Brand Name:
Vulcanchem
CAS No.:
143407-74-3
VCID:
VC21150974
InChI:
InChI=1S/C20H21BrN2O4S.Na/c1-11-10-28-17-14(16(24)23(17)15(11)18(25)26)22-19(27)20(7-2-3-8-20)12-5-4-6-13(21)9-12;/h4-6,9,14,17H,2-3,7-8,10H2,1H3,(H,22,27)(H,25,26);/q;+1/p-1
SMILES:
CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC(=CC=C4)Br)SC1)C(=O)[O-].[Na+]
Molecular Formula:
C20H20BrN2NaO4S
Molecular Weight:
487.3 g/mol
5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((1-(3-bromophenyl)cyclopentyl)carbonyl)amino)-3-methyl-8-oxo-, monosodium salt, (6R-trans)-
CAS No.: 143407-74-3
Cat. No.: VC21150974
Molecular Formula: C20H20BrN2NaO4S
Molecular Weight: 487.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 143407-74-3 |
|---|---|
| Molecular Formula | C20H20BrN2NaO4S |
| Molecular Weight | 487.3 g/mol |
| IUPAC Name | sodium;7-[[1-(3-bromophenyl)cyclopentanecarbonyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C20H21BrN2O4S.Na/c1-11-10-28-17-14(16(24)23(17)15(11)18(25)26)22-19(27)20(7-2-3-8-20)12-5-4-6-13(21)9-12;/h4-6,9,14,17H,2-3,7-8,10H2,1H3,(H,22,27)(H,25,26);/q;+1/p-1 |
| Standard InChI Key | FVINXAYFQRVTCA-UHFFFAOYSA-M |
| Isomeric SMILES | CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC(=CC=C4)Br)SC1)C(=O)[O-].[Na+] |
| SMILES | CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC(=CC=C4)Br)SC1)C(=O)[O-].[Na+] |
| Canonical SMILES | CC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC(=CC=C4)Br)SC1)C(=O)[O-].[Na+] |
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